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A Comparative Guide to Solvent Efficiency for
Fat Extraction Using Velp Units
For researchers, scientists, and professionals in drug development, optimizing solvent

extraction processes is crucial for achieving accurate and efficient results. This guide provides

an objective comparison of the performance of different solvents for fat extraction using Velp

solvent extractors, supported by experimental data and detailed protocols. Velp's automated

and semi-automated solvent extractors, such as the SER 158 and SER 148 series, utilize the

Randall method, a hot solvent extraction technique that significantly reduces extraction times

compared to the traditional Soxhlet method.[1][2]

Understanding the Randall Method
The Randall method, employed by Velp solvent extractors, is a two-stage hot solvent extraction

process that accelerates the analysis.[1] The key steps are:

Immersion: The sample, contained in a thimble, is immersed in the boiling solvent, allowing

for rapid solubilization of the fats.

Washing: The thimble is raised above the solvent level, and the condensed, pure solvent

continuously washes the sample to complete the extraction.
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Solvent Recovery: A high percentage of the solvent is recovered through condensation and

collected in a recovery tank for potential reuse, making the process more cost-effective and

environmentally friendly.[2][3]

This method is up to five times faster than the traditional Soxhlet technique.[2]

Comparison of Common Solvents for Crude Fat
Extraction
The choice of solvent is a critical parameter in fat extraction, influencing the efficiency,

selectivity, and safety of the process. The most commonly used solvents for crude fat

determination are petroleum ether, n-hexane, and diethyl ether.

Key Considerations for Solvent Selection:

Selectivity: The ideal solvent should effectively dissolve lipids while minimizing the co-

extraction of non-lipid components like carbohydrates and proteins.[1]

Boiling Point: A relatively low boiling point allows for easy evaporation of the solvent from the

extracted fat.

Safety: The flammability, toxicity, and potential for peroxide formation are crucial safety

considerations.

Cost and Purity: The cost and purity of the solvent can impact the overall cost-effectiveness

of the analysis.

Quantitative Data Summary

The following table summarizes the comparative performance of n-hexane and diethyl ether for

crude fat determination in animal feed using the Randall method, based on a collaborative

study. While a direct comparative study including petroleum ether with a Velp unit was not

identified, it is a commonly used and effective solvent for crude fat analysis.
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Solvent
Sample
Type

Mean Fat
Content (%)

Repeatabilit
y (RSDr, %)

Reproducib
ility (RSDR,
%)

Notes

n-Hexane

Animal Feed,

Cereal Grain,

Forage

Varies by

sample
1.23 - 5.80 1.88 - 14.1

Considered a

suitable

alternative to

diethyl ether.

[4]

Diethyl Ether

Animal Feed,

Cereal Grain,

Forage

Varies by

sample

Not specified

in the

comparative

study

Not specified

in the

comparative

study

Traditionally a

common

solvent for fat

extraction.

Petroleum

Ether

Various Food

& Feed

Varies by

sample

Not available

in a direct

comparative

study

Not available

in a direct

comparative

study

Widely used

in Velp

application

notes for

crude fat

determination

. Known for

being more

selective for

hydrophobic

lipids than

diethyl ether.

[1]

Data for n-Hexane is sourced from a collaborative study on the Randall/Soxtec/submersion

method.[4] Data for Diethyl Ether and Petroleum Ether is based on general use and

established methods.

Experimental Protocol: Crude Fat Determination in
Animal Feed
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This protocol is a generalized procedure based on Velp application notes for the SER 158/148

units.

1. Sample Preparation:

Grind the animal feed sample to a particle size of approximately 1 mm.

Dry the sample in an oven to a moisture content of less than 10%, as higher moisture can

reduce extraction efficiency.[1]

Accurately weigh approximately 2-3 g of the dried, ground sample into a cellulose extraction

thimble.

2. Extraction Procedure (using Velp SER 158):

Place the extraction thimbles into the extraction cups of the Velp unit.

Select the appropriate pre-set method or define a new one with the following parameters

(parameters may vary based on the specific sample matrix):

Solvent: Petroleum ether or n-Hexane

Immersion Time: 30 minutes

Washing Time: 60 minutes

Recovery Time: 20 minutes

Heating Temperature: Set according to the boiling point of the chosen solvent.

The Velp SER unit will automatically perform the immersion, washing, and solvent recovery

steps.

3. Gravimetric Determination:

After the extraction is complete, remove the extraction cups containing the extracted fat.

Dry the cups in an oven at 105°C for 1 hour to evaporate any residual solvent.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.aafco.org/wp-content/uploads/2023/01/Crude_Fat_Methods_Considerations.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool the cups in a desiccator to room temperature.

Weigh the cups to determine the mass of the extracted fat.

4. Calculation:

Calculate the percentage of crude fat in the sample using the following formula:

Crude Fat (%) = [(Weight of cup + fat) - Weight of empty cup] / Weight of sample * 100

Experimental Workflow Diagram
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Caption: Workflow for crude fat determination using a Velp SER unit.
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Solvent Compatibility with Velp Unit Components
Velp provides different types of seals for their extraction units to ensure compatibility with a

wide range of solvents. It is crucial to select the appropriate seal material to prevent

degradation and ensure a proper seal.

Seal Material Recommended Solvents
Not Recommended
Solvents

Viton®

Aliphatic and aromatic

hydrocarbons (e.g., hexane,

petroleum ether)

Ketones (e.g., acetone), esters

Butyl Ketones, esters, aldehydes
Hydrocarbons, halogenated

solvents

Vaflon™

Resistant to a very wide range

of solvents and solvent

mixtures

-

This information is based on general chemical compatibility charts. Always refer to the Velp

user manual for specific recommendations.[5]

Conclusion
The choice of solvent for fat extraction with a Velp unit has a significant impact on the efficiency

and accuracy of the results. While petroleum ether and n-hexane are commonly used and

effective for crude fat determination, the optimal solvent may vary depending on the specific

sample matrix and the analytical goals. For broad solvent compatibility, the use of Vaflon™

seals is recommended. By following a validated experimental protocol and considering the

properties of different solvents, researchers can achieve reliable and reproducible results with

the high-throughput capabilities of Velp's Randall method-based extractors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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